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Compound of Interest

(S)-2-Benzyl-3-hydroxypropy!
Compound Name:
acetate

Cat. No.: B058108

Technical Guide: (S)-2-Benzyl-3-hydroxypropyl
acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-2-Benzyl-3-hydroxypropyl acetate, with the CAS Number 110270-52-5, is a chiral
building block of significant interest in pharmaceutical synthesis. Its primary application lies as
a key intermediate in the preparation of Sinorphan, a potent inhibitor of both angiotensin-
converting enzyme (ACE) and neutral endopeptidase (NEP).[1][2] This dual inhibitory action
makes Sinorphan and its analogs valuable targets in the development of drugs for
cardiovascular and other diseases. This technical guide provides a comprehensive overview of
the commercial availability, chemical properties, and synthesis of (S)-2-Benzyl-3-
hydroxypropyl acetate.

Commercial Availability

(S)-2-Benzyl-3-hydroxypropyl acetate is commercially available from a number of specialized
chemical suppliers. Researchers can procure this compound in various quantities, typically for
research and development purposes.
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Purity/Specification Available

Supplier Product Code .
S Quantities

Toronto Research -

] B278835 Not specified 1g, Custom
Chemicals (TRC)
Pharmaffiliates PA270020391 Not specified Inquire
ChemicalBook CB44942126 Not specified Inquire
Hubei Xinyang
Medical Technology Not specified Not specified Inquire
Co., Ltd.
Energy Chemical Not specified Not specified Inquire

Note: Purity and available quantities are subject to change and should be confirmed with the
respective suppliers. A complete Certificate of Analysis should be requested from the supplier
prior to purchase for detailed quantitative data.

Physicochemical Properties

A summary of the key physicochemical properties of (S)-2-Benzyl-3-hydroxypropyl acetate is
presented below.

Property Value Source
CAS Number 110270-52-5 [1]
Molecular Formula C12H1603 [1]
Molecular Weight 208.25 g/mol [1]
Appearance Light Yellow Oil [1]

- Chloroform, DCM, Ethyl
Solubility [1]
Acetate, Methanol

Synthesis and Logical Relationships
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(S)-2-Benzyl-3-hydroxypropyl acetate is a chiral molecule, and its stereospecific synthesis is
crucial for its application in pharmaceutical manufacturing. While a definitive, step-by-step
published protocol for the (S)-enantiomer is not readily available in the public domain, a
plausible synthetic route can be inferred from the synthesis of its (R)-enantiomer and general
chemical principles. The logical workflow for its utilization in the synthesis of Sinorphan is also
depicted.

Logical Workflow: Role in Sinorphan Synthesis

The primary significance of (S)-2-Benzyl-3-hydroxypropyl acetate is its role as a precursor to
Sinorphan. The following diagram illustrates this logical relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial availability of (S)-2-Benzyl-3-hydroxypropyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058108#commercial-availability-of-s-2-benzyl-3-
hydroxypropyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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